Cas no 461644-90-6 (4beta,12-Dihydroxyguaian-6,10-diene)

• Product Name: 4beta,12-Dihydroxyguaian-6,10-diene
• CAS No: 461644-90-6
• Molecular Formula: C₁₅H₂₄O₂
• Molecular Weight: 236.349864959717
• CID: 3013761
• PubChem ID: 11139125

4beta,12-Dihydroxyguaian-6,10-diene Properties

Names and Identifiers

• 4β,12-dihydroxyguaian-6,10-diene
• 4beta,12-dihydroxyguaian-6,10-diene
• FS-7171
• AKOS040760226
• HY-N5108
• DA-60333
• 4??,12-Dihydroxyguaian-6,10-diene
• 4
• CS-0032389
• 461644-90-6
• (1S,3aR,8aS)-7-(2-hydroxypropan-2-yl)-1-methyl-4-methylidene-2,3,3a,5,6,8a-hexahydroazulen-1-ol
• A,12-dihydroxyguaian-6,10-diene

• InChIKey： SYQJVLQILKBDAA-YDHLFZDLSA-N
• Inchi： 1S/C15H24O2/c1-10-5-6-11(14(2,3)16)9-13-12(10)7-8-15(13,4)17/h9,12-13,16-17H,1,5-8H2,2-4H3/t12-,13-,15-/m0/s1
• SMILES： O[C@@]1(C)CC[C@H]2C(=C)CCC(C(C)(C)O)=C[C@@H]21

Computed Properties

• Exact Mass: 236.17763g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 236.17763g/mol
• Heavy Atom Count: 17
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 40.5
• Molecular Weight: 236.35g/mol

Experimental Properties

• Solubility: Very slightly soluble (0.23 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Guaianes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Guaianes